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Compound of Interest

Compound Name: Chromic nitrate

Cat. No.: B1221853

Proper disposal of chromic nitrate is essential for ensuring laboratory safety and
environmental protection. As an oxidizing agent and a source of chromium, this chemical
requires careful handling and adherence to specific waste management protocols. This guide
provides detailed procedures for researchers, scientists, and drug development professionals
to manage chromic nitrate waste safely and effectively.

Immediate Safety and Handling

Before handling chromic nitrate, it is crucial to be aware of its hazards and the necessary
precautions. Chromic nitrate is an oxidizer that can intensify fires and may cause skin and
serious eye irritation.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or tightly fitting safety goggles.[3][4] A
face shield may be necessary for larger quantities.[4]

o Hand Protection: Use appropriate chemical-resistant gloves. Always inspect gloves before
use and dispose of contaminated gloves in accordance with laboratory practices.[3][4]

» Body Protection: Wear a lab coat or a protective suit to prevent skin contact.[4][5]

» Respiratory Protection: If there is a risk of dust formation or if working outside a ventilated
area, use a NIOSH/MSHA-approved respirator.[6]

Handling and Storage:
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o Work in a well-ventilated area, preferably within a certified chemical fume hood.[5]
e Avoid the formation of dust.[1][3][6]

o Keep away from heat, sparks, open flames, and other sources of ignition.[1][6]

» Store in tightly closed containers in a cool, dry, and well-ventilated place.[2]

o Crucially, store chromic nitrate away from combustible materials, organic materials, strong
reducing agents, and powdered metals.[2][4][6]

Spill Management Protocol

In the event of a chromic nitrate spill, immediate and correct action is necessary to prevent
harm and environmental contamination.

Step-by-Step Spill Cleanup:

e Evacuate: Immediately evacuate non-essential personnel from the spill area.[2][3]

» Ventilate: Ensure the area is well-ventilated.

o Wear PPE: Don the appropriate personal protective equipment as described above.

o Containment & Cleanup (Solid Spill): Gently sweep or vacuum up the spilled material. Avoid
creating dust.[1] Do not use combustible materials like paper towels for the final cleanup of
the dry chemical.[7]

o Containment & Cleanup (Liquid Spill): Contain the spill using sand or another inert absorbent
material.[8]

» Collect Waste: Place the collected material into a suitable, sealed, and clearly labeled
container for hazardous waste disposal.[1][2][8]

» Decontaminate: Wash the spill area thoroughly once the material has been collected.[2][8] All
materials used for decontamination should also be treated as hazardous waste.[9]

Chromic Nitrate Disposal Procedure
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Disposal of chromic nitrate must comply with local, regional, and national hazardous waste
regulations.[1][7] It is classified as a hazardous material and must not be disposed of in
standard trash or poured down the drain.[1][3]

Step 1: Waste ldentification and Segregation
« ldentify the waste as "Hazardous Waste, Oxidizer, Chromium Compound."

e Segregate chromic nitrate waste from other waste streams, especially from combustible or
organic materials.

Step 2: Containerization and Labeling
» Use a dedicated, leak-proof, and chemically compatible container for the waste.
o The container must be kept tightly closed except when adding waste.[2]

» Label the container clearly with "Hazardous Waste," the chemical name "Chromic Nitrate,"
and the associated hazards (Oxidizer).

Step 3: Arrange for Professional Disposal

o Chromic nitrate waste must be disposed of through a licensed professional waste disposal
service or your institution's Environmental Health and Safety (EHS) office.[3][4][8]

¢ Do not mix chromic nitrate waste with other chemicals unless instructed to do so by a
qualified EHS professional.[10]

Quantitative Safety and Regulatory Data

The following table summarizes key quantitative data for chromic nitrate, which is critical for
risk assessment and regulatory compliance.
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Parameter Value /| Code Description

The United Nations number for
UN Number UN2720 o

shipping and transport.[1][8]

Designates the material as an
DOT Hazard Class 51

Oxidizer.[7][8]

EPA Waste Code

D001 (Ignitability)

May be applicable due to its

oxidizing properties.[11]

EPA Waste Code

D007 (Chromium)

Applicable if the waste
produces an extract containing

>5 mg/L of chromium.[11]

Oral Toxicity (Rat)

LD50: 3,250 mg/kg

The median lethal dose when

administered orally to rats.[3]

[7]

Experimental Protocol: In-Lab Pre-treatment of

Aqueous Chromic Nitrate Waste

For laboratories generating significant quantities of agueous chromium (lIl) waste, pre-

treatment by precipitation can reduce the volume of hazardous waste requiring shipment. This

procedure converts the soluble chromium (lIl) ions into an insoluble solid. Note: This procedure

should only be performed by trained personnel in a controlled laboratory setting with

appropriate PPE and ventilation.

Obijective: To precipitate soluble chromium (IIl) ions as insoluble chromium (Il) hydroxide.

Materials:

Aqueous chromic nitrate waste

Sodium hydroxide (NaOH) solution (e.g., 1 M) or calcium hydroxide (lime)

pH meter or pH indicator strips

Stir plate and stir bar
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« Filtration apparatus (e.g., Buchner funnel, filter paper)
e Appropriate waste containers
Methodology:

o Place the aqueous chromic nitrate waste in a suitable beaker on a stir plate and begin
gentle stirring.

o Slowly add the sodium hydroxide solution dropwise to the waste.

o Continuously monitor the pH of the solution. Chromium (111) hydroxide begins to precipitate at
a pH of approximately 5.5 and is most effective in the alkaline range.

o Continue adding the base until the pH is stable in the range of 8.0-9.0 to ensure complete
precipitation of chromium (1) hydroxide as a solid sludge.

» Allow the solid to settle.
o Separate the solid precipitate from the liquid via filtration.

o Test the remaining liquid (filtrate) for chromium content to ensure it meets local sewer
discharge limits. If not, further treatment is required. Never assume the liquid is safe for drain
disposal without testing and verification against local regulations.

o Collect the solid chromium hydroxide sludge in a designated hazardous waste container.
This solid waste is still considered hazardous and must be disposed of by a licensed
contractor.[12]

Logical Workflow for Chromic Nitrate Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper management and disposal of chromic nitrate waste in a laboratory setting.
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Caption: Workflow for the safe disposal of chromic nitrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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